Cas no 1432677-64-9 (methyl 4-methoxypiperidine-2-carboxylate)

• Product Name: methyl 4-methoxypiperidine-2-carboxylate
• CAS No: 1432677-64-9
• MF: C₈H₁₅NO₃
• MW: 173.209602594376
• MDL: MFCD24369085
• CID: 4599443
• PubChem ID: 68047992
• Update Time: 2025-05-24

methyl 4-methoxypiperidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-methoxypiperidine-2-carboxylate
• 4-Methoxy-piperidine-2-carboxylic acid methyl ester

• MDL： MFCD24369085
• Inchi： 1S/C8H15NO3/c1-11-6-3-4-9-7(5-6)8(10)12-2/h6-7,9H,3-5H2,1-2H3
• InChI Key： UBPQLOKXPFXZGR-UHFFFAOYSA-N
• SMILES： N1CCC(OC)CC1C(OC)=O

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 227.9±40.0 °C at 760 mmHg
• Flash Point: 91.6±27.3 °C
• Vapor Pressure: 0.1±0.5 mmHg at 25°C

methyl 4-methoxypiperidine-2-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on methyl 4-methoxypiperidine-2-carboxylate

Methyl 4-Methoxypiperidine-2-Carboxylate (CAS No. 1432677-64-9): A Comprehensive Overview

Methyl 4-methoxypiperidine-2-carboxylate (CAS No. 1432677-64-9) is a significant compound in the field of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention from researchers. This compound, characterized by its piperidine core and methoxy functional group, presents a versatile scaffold for the development of novel bioactive molecules. The detailed exploration of its chemical properties, synthetic pathways, and potential applications in medicinal chemistry underscores its importance in contemporary research.

The molecular structure of methyl 4-methoxypiperidine-2-carboxylate consists of a piperidine ring substituted with a methoxy group at the 4-position and a carboxylate ester at the 2-position. This configuration provides a rich platform for further chemical modifications, enabling the synthesis of derivatives with tailored biological activities. The presence of both electron-donating and electron-withdrawing groups within the same molecule allows for intricate interactions with biological targets, making it a valuable building block in drug discovery.

In recent years, the interest in piperidine derivatives has surged due to their demonstrated efficacy in various therapeutic areas. Specifically, compounds featuring the piperidine moiety have shown promise in the treatment of neurological disorders, cardiovascular diseases, and infectious diseases. The 4-methoxypiperidine-2-carboxylate scaffold aligns well with these trends, offering a potential pathway to develop next-generation therapeutics.

The synthesis of methyl 4-methoxypiperidine-2-carboxylate involves multi-step organic transformations that highlight the compound's synthetic accessibility. One common approach involves the reaction of piperidine with methyl chloroformate followed by nucleophilic substitution to introduce the methoxy group. Subsequent esterification or amidation reactions can be employed to modify the carboxylate functionality, leading to a diverse array of derivatives. These synthetic strategies underscore the compound's utility as a precursor in medicinal chemistry.

Recent studies have demonstrated the pharmacological potential of methyl 4-methoxypiperidine-2-carboxylate and its derivatives. For instance, research has indicated that certain piperidine-based compounds exhibit inhibitory effects on enzymes involved in cancer metabolism. The methoxy group in particular has been shown to enhance binding affinity to target proteins, suggesting its role as an important pharmacophore. These findings highlight the compound's relevance in developing targeted therapies for various diseases.

The versatility of methyl 4-methoxypiperidine-2-carboxylate extends beyond its role as a synthetic intermediate. It has been explored as a key component in fragment-based drug design, where small molecular fragments are screened for biological activity before being optimized into lead compounds. The structural features of this compound make it an attractive candidate for such high-throughput screening campaigns, potentially leading to novel drug candidates with improved efficacy and reduced side effects.

In conclusion, methyl 4-methoxypiperidine-2-carboxylate (CAS No. 1432677-64-9) represents a promising compound in pharmaceutical research due to its unique structural attributes and synthetic flexibility. Its applications in drug discovery, particularly in the development of bioactive molecules targeting neurological and cardiovascular diseases, underscore its significance. As research continues to uncover new therapeutic applications for piperidine derivatives, compounds like this will remain at the forefront of medicinal chemistry innovation.